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Compound of Interest

Compound Name: 2-(3-Methylphenyl)-1H-imidazole

CAS No.: 21202-37-9

Cat. No.: B3115819

Get Quote

Executive Summary & Identity Architecture
2-m-Tolylimidazole is a specialized imidazole derivative utilized primarily as a latent curing

agent for epoxy resins and as a pharmacophore in drug discovery (specifically for p38 MAP

kinase inhibitors). Its structural integration of a meta-tolyl group at the C2 position of the

imidazole ring enhances its lipophilicity compared to simpler imidazoles, altering its

bioavailability and handling requirements.

Chemical Identity & Disambiguation
CRITICAL NOTE: This compound is frequently confused with other imidazole derivatives due to

naming similarities. Ensure you are working with the correct CAS registry number before

proceeding.
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Parameter Specification

Chemical Name 2-(3-Methylphenyl)-1H-imidazole

Common Synonyms 2-m-Tolylimidazole; 2-(m-Tolyl)imidazole

CAS Registry Number 21202-37-9

Molecular Formula C₁₀H₁₀N₂

Molecular Weight 158.20 g/mol

SMILES CC1=CC(=CC=C1)C2=NC=CN2

Disambiguation Alert

Do NOT confuse with:[1][2][3]• 2-

Methylimidazole (CAS 693-98-1): A different,

more common curing agent with higher

carcinogenicity concerns.• 5-Mercapto-1-

methyltetrazole (CAS 13183-79-4): Often

erroneously indexed in some databases under

similar trade queries.

Hazard Identification & Toxicology Profile
The hazard profile of 2-m-tolylimidazole is derived from its alkalinity and ability to intercalate

with biological membranes. While specific toxicological data for this isomer is less abundant

than for 2-methylimidazole, structure-activity relationship (SAR) analysis with 2-

phenylimidazole (CAS 670-96-2) dictates the following GHS classifications.

GHS Classification (Regulation (EC) No 1272/2008)[4][5]
[6]
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Hazard Class Category Hazard Statement Code

Skin

Corrosion/Irritation
Category 2 Causes skin irritation. H315

Serious Eye

Damage/Irritation
Category 2A

Causes serious eye

irritation.
H319

STOT - Single

Exposure
Category 3

May cause respiratory

irritation.
H335

Acute Toxicity (Oral) Category 4*
Harmful if swallowed.

[4][5]
H302

*Note: Acute toxicity classification is extrapolated from the 2-phenylimidazole analog. Treat

ingestion as a significant risk.

Mechanism of Toxicity
Tissue Damage: As a nitrogenous base, the imidazole ring can deprotonate water on moist

mucous membranes, generating hydroxide ions (

) that cause local alkali burns and irritation.

Sensitization Potential: Imidazoles can act as haptens, binding to skin proteins to form

immunogenic complexes, leading to allergic contact dermatitis upon repeated exposure.

Risk Management & Safety Protocols
Effective risk mitigation requires a "Defense in Depth" strategy, layering engineering controls

with personal protective equipment (PPE).

Engineering Controls
Primary Barrier: All weighing and solubilization must be performed within a Class II Biosafety

Cabinet or a certified Chemical Fume Hood operating at a face velocity of 80–100 fpm.

Secondary Barrier: Use disposable bench liners (absorbent top, impermeable bottom) to

capture micro-spills during transfer.
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Personal Protective Equipment (PPE) Matrix
Body Area Recommended Equipment Rationale

Respiratory
N95 (US) or P2 (EU)

Respirator

Prevents inhalation of fine

crystalline dust, which is the

primary vector for respiratory

irritation (H335).

Hands
Nitrile Gloves (Double-gloving

recommended)

Thickness: >0.11 mm.

Breakthrough: >480 min. Latex

is permeable to some organic

bases and should be avoided.

Eyes Chemical Safety Goggles

Side shields are insufficient

due to the risk of airborne dust

entering the tear duct.

Body Tyvek® Lab Coat or Apron

Prevents dust accumulation on

street clothes, reducing "take-

home" exposure risks.

Visualized Decision Logic: Spill Response
The following diagram outlines the decision-making process for handling a 2-m-tolylimidazole

spill, prioritizing containment and neutralization.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3115819?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spill Detected

Assess Volume & Form
(Solid vs. Solution)

Solid Powder Spill

Powder

Solution Spill

Liquid

1. Dampen with inert oil/PEG
(Prevent Dust)

2. Scoop into HazMat container

1. Absorb with Vermiculite
2. Do NOT use sawdust
(Fire Risk with Oxidizers)

Wipe surface with
10% Citric Acid or Vinegar

(Neutralize Base)

Dispose as Hazardous
Chemical Waste

Click to download full resolution via product page

Figure 1: Decision logic for responding to 2-m-tolylimidazole spills. Note the specific instruction

to neutralize the basic residue with a weak acid.

Experimental Handling Protocol
This protocol ensures self-validating safety when preparing a stock solution (e.g., for kinase

inhibition assays or epoxy curing studies).
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Preparation of 100 mM Stock Solution (DMSO)
Objective: Safely solubilize 2-m-tolylimidazole without generating airborne dust.

Pre-Calculation:

Target Concentration: 100 mM

Target Volume: 10 mL

Mass Required:

.

Environment Setup:

Place a tared amber glass vial inside the fume hood.

Static Control: Use an anti-static gun or wipe on the spatula and vial. Imidazoles are prone

to static charge, which can cause "jumping" of powder.

Weighing Procedure:

Gently transfer ~158 mg of substance.

Self-Validation: If powder adheres to the spatula, stop. De-ionize the equipment again. Do

not blow on the powder.

Solubilization:

Add 10 mL of anhydrous DMSO (Dimethyl Sulfoxide).

Vortex for 30 seconds.

Observation: The solution should be clear and colorless to pale yellow. Turbidity indicates

incomplete dissolution or impurities.

Storage:
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Store at -20°C.

Stability Check: Imidazoles can oxidize.[5] If the solution turns dark brown over time,

discard.

Emergency Response Architecture
First Aid Protocols

Eye Contact (Critical): Immediately flush with saline or water for 15 minutes. Hold eyelids

apart. The alkalinity can cause corneal saponification; rapid dilution is vital.

Skin Contact: Wash with soap and water.[6][7] Do not use ethanol, as it may enhance

transdermal absorption of the compound.

Inhalation: Move to fresh air. If wheezing occurs (bronchospasm), medical attention is

required.

Firefighting Measures
Flash Point: >110°C (Estimated).

Hazardous Combustion Products: Emits toxic fumes of Nitrogen Oxides (NOx) and Carbon

Monoxide (CO).

Extinguishing Media: Water spray, dry chemical, or CO₂.[7] Avoid high-pressure water jets

that might disperse the dust.

Storage & Stability Framework
Temperature: Store at 2–8°C (Refrigerated) for long-term stability.

Atmosphere: Hygroscopic. Store under inert gas (Nitrogen or Argon) if possible. Moisture

absorption can degrade the catalytic activity in epoxy systems.

Incompatibilities:

Strong Acids: Violent exothermic reaction.
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Acid Anhydrides: Rapid reaction (used in curing, but hazardous in uncontrolled storage).

Strong Oxidizers: Risk of fire.[8][9][10][11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 120-03-6|2-(p-Tolyl)-1H-benzo[d]imidazole|BLD Pharm [bldpharm.com]

2. 827-43-0|4-Methyl-2-phenyl-1H-imidazole|BLD Pharm [bldpharm.com]

3. 91822-43-4|2-(Naphthalen-1-yl)-1H-imidazole|BLD Pharm [bldpharm.com]

4. cdhfinechemical.com [cdhfinechemical.com]

5. chemos.de [chemos.de]

6. dcfinechemicals.com [dcfinechemicals.com]

7. cdhfinechemical.com [cdhfinechemical.com]

8. carlroth.com [carlroth.com]

9. sigmaaldrich.com [sigmaaldrich.com]

10. msds-al.co.uk [msds-al.co.uk]

11. airgas.com [airgas.com]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.carlroth.com/medias/SDB-1C4A-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMTAzOTl8YXBwbGljYXRpb24vcGRmfGFEUmhMMmczTnk4NU1UWTVPVFUxT0RFMU5EVTBMMU5FUWw4eFF6UkJYMEZWWDBWT0xuQmtaZ3w5MDNjYTgxODMxNzIzNjY0MmExYTRlNjdkZTcwNjM0MDM2NjM3MTU1ZTQwMzE0NDVlNTdkZjc1YjE2MTYyZDNk
https://www.sigmaaldrich.com/HK/en/sds/aldrich/437379?userType=anonymous
https://www.msds-al.co.uk/assets/file_assets/SDS-089A_CLP_Nitrogen(7727-37-9)1.pdf
https://www.airgas.com/msds/002074.pdf
https://www.benchchem.com/product/b3115819/docs?utm_src=pdf-body#in-depth-technical-guide-2-m-tolylimidazole-safety-hazards
https://pubchem.ncbi.nlm.nih.gov/compound/21202-37-9
https://echa.europa.eu/information-on-chemicals/cl-inventory-database
https://www.benchchem.com/product/b3115819?utm_src=pdf-custom-synthesis#bc-rfq
https://www.bldpharm.com/products/120-03-6.html
https://www.bldpharm.com/products/827-43-0.html
https://www.bldpharm.com/products/91822-43-4.html
https://www.cdhfinechemical.com/images/product/msds/19_1176652607_2-MethylImidazole-CASNO-693-98-1-MSDS.pdf
https://www.chemos.de/import/data/msds/GB_en/693-98-1-A0002010-GB-en.pdf
https://www.dcfinechemicals.com/catalogo/Hojas%20de%20seguridad%20(EN)/114760-SDS-EN.pdf
https://www.cdhfinechemical.com/images/product/msds/70_1143584195_FerrousSulphide-CASNO-1317-37-9-MSDS.pdf
https://www.carlroth.com/medias/SDB-1C4A-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMTAzOTl8YXBwbGljYXRpb24vcGRmfGFEUmhMMmczTnk4NU1UWTVPVFUxT0RFMU5EVTBMMU5FUWw4eFF6UkJYMEZWWDBWT0xuQmtaZ3w5MDNjYTgxODMxNzIzNjY0MmExYTRlNjdkZTcwNjM0MDM2NjM3MTU1ZTQwMzE0NDVlNTdkZjc1YjE2MTYyZDNk
https://www.sigmaaldrich.com/HK/en/sds/aldrich/437379?userType=anonymous
https://www.msds-al.co.uk/assets/file_assets/SDS-089A_CLP_Nitrogen(7727-37-9)1.pdf
https://www.airgas.com/msds/002074.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3115819?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [In-Depth Technical Guide: 2-m-Tolylimidazole Safety &
Hazards]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3115819/docs#in-depth-technical-guide-2-m-
tolylimidazole-safety-hazards]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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